Cas no 898768-02-0 ( )

• Product Name: &nbsp
• CAS No: 898768-02-0
• MF: C₁₈H₁₇FO₃
• MW: 300.324188947678
• MDL: MFCD03843566
• CID: 868660
• PubChem ID: 24726177
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3'-Carboethoxy-3-(4-fluorophenyl)propiophenone
• ethyl 3-[3-(4-fluorophenyl)propanoyl]benzoate
• 898768-02-0
• AKOS016021717
• MFCD03843566
• DTXSID10644570
•  

• MDL： MFCD03843566
• Inchi： 1S/C18H17FO3/c1-2-22-18(21)15-5-3-4-14(12-15)17(20)11-8-13-6-9-16(19)10-7-13/h3-7,9-10,12H,2,8,11H2,1H3
• InChI Key： PFBKANGVSMQRBD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCC(C1C=CC=C(C(=O)OCC)C=1)=O

Computed Properties

• Exact Mass: 300.11600
• Monoisotopic Mass: 300.11617256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 3.81790